Isocyanates
Isocyanates are a class of chemical compounds characterized by the presence of one or more isocyanate groups (–NCO). They play a critical role in the polyurethane industry, serving as essential raw materials for synthesizing various types of polyurethane resins and elastomers. These highly reactive intermediates react with alcohols to form urethane linkages, leading to the production of flexible foams, coatings, adhesives, and sealants.
Isocyanates are typically produced through the catalyzed reaction between carbon dioxide and phenol or toluene diisocyanates. Due to their strong reactivity, they must be handled with caution in industrial processes to avoid unintended chemical reactions, including skin and respiratory irritation. Protective measures such as appropriate personal protective equipment (PPE) are essential when working with isocyanates.
In applications, the use of isocyanates can significantly enhance product performance by providing superior strength, flexibility, and durability. However, their use also raises concerns regarding environmental impact and safety, necessitating stringent regulatory oversight and best practices in handling and disposal to minimize adverse effects on human health and the environment.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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(isocyanatomethoxy)ethane | 6427-24-3 | C4H7NO2 |
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Cyclopropane, 1-fluoro-2-isocyanato-, (1S-cis)- | 185225-86-9 | C4H4FNO |
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1-Isocyanato-1-(trifluoromethyl)cyclopropane | 905994-33-4 | C5H4F3NO |
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1,1-difluoro-2-isocyanatoethane | 1237532-46-5 | C3H3F2NO |
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3-Ethyl-2-isocyanatopentane | 1342129-59-2 | C8H15NO |
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prop-2-en-1-yl N-carbonylcarbamate | 30447-86-0 | |
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3-isocyanato-1,1-dimethylcyclohexane | 1513957-94-2 | C9H15NO |
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1-(Isocyanatomethyl)-4-methylcyclohexane | 1341344-94-2 | C9H15NO |
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1,1,1-trifluoro-2-(isocyanatomethoxy)ethane | 1383939-41-0 | C4H4F3NO2 |
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3-isocyanatopropanoic acid | 35309-20-7 | C4H5NO3 |
Related Literature
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Anton Tamtögl,Adrian Ruckhofer,Davide Campi,William Allison,Wolfgang E. Ernst Phys. Chem. Chem. Phys., 2021,23, 7637-7652
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Jyh-Herng Ruei,Patteti Venukumar,Arun B. Ingle,Kwok-Kong Tony Mong Chem. Commun., 2015,51, 5394-5397
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Qianying Zhang,Wenjing Wang,Shan Huang,Sha Yu,Tingting Tan,Jun-Jie Zhu Chem. Sci., 2020,11, 1948-1956
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